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For Researchers, Scientists, and Drug Development Professionals

Introduction
Uvarigranol C, a polyoxygenated cyclohexene isolated from the stems of Uvaria boniana,

represents a class of natural products with underexplored therapeutic potential.[1] While

congeners from the Uvaria genus have demonstrated a range of biological activities, including

cytotoxic, antimicrobial, and anti-inflammatory effects, the specific molecular targets of

Uvarigranol C remain unknown. This technical guide outlines a comprehensive in silico

workflow to predict and validate the protein targets of Uvarigranol C, providing a roadmap for

its further investigation as a potential therapeutic agent.

Uvarigranol C: Chemical Identity

Property Value

Chemical Formula C23H24O7

Molecular Weight 412.43 g/mol

CAS Number 172104-04-0

Chemical Class Polyoxygenated Cyclohexene
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In Silico Target Prediction Workflow
A multi-pronged in silico approach is proposed to identify high-probability targets for

Uvarigranol C. This workflow combines ligand-based and structure-based methods to

enhance the predictive accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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